Cas no 1269294-25-8 (ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate)

• Product Name: ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate
• CAS No: 1269294-25-8
• MF: C₈H₈F₃N₃O₂
• MW: 235.16323184967
• MDL: MFCD20275506
• CID: 3165009
• PubChem ID: 56956169
• Update Time: 2025-04-21

ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-amino-2-(trifluoromethyl)pyrimidine-4-carboxylate
• DTXSID801155248
• AC9164
• 4-Pyrimidinecarboxylic acid, 6-amino-2-(trifluoromethyl)-, ethyl ester
• MFCD20275506
• 1269294-25-8
• SY257678

• MDL： MFCD20275506
• Inchi： 1S/C8H8F3N3O2/c1-2-16-6(15)4-3-5(12)14-7(13-4)8(9,10)11/h3H,2H2,1H3,(H2,12,13,14)
• InChI Key： SQQJVHUEUVBXAJ-UHFFFAOYSA-N
• SMILES： FC(C1=NC(=CC(C(=O)OCC)=N1)N)(F)F

Computed Properties

• Exact Mass: 235.05686099Da
• Monoisotopic Mass: 235.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų